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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Solvent Violet 13 (C.l. 60725), an anthraquinone-based dye. The information is
presented to support research, development, and quality control activities involving this

compound.

Chemical Identity and Structure

Solvent Violet 13, also known by numerous synonyms including D&C Violet No. 2 and Oil
Violet, is a synthetic dye with a distinct bright bluish-violet hue.[1] Its chemical structure is 1-
hydroxy-4-(p-tolylamino)anthraquinone.[1]

Table 1: General Chemical Properties of Solvent Violet 13
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Property Value Reference

1-Hydroxy-4-(4-
IUPAC Name methylanilino)anthracene-9,10-  [1]

dione

D&C Violet No. 2, Qil Violet,
Solvent Blue 90, Alizarine
Violet 3B, Alizurol Purple,
Synonyms Duranol Brilliant Violet TG, [1][2]
Ahcoquinone Blue IR base,

Quinizarin Blue, Disperse Blue

72, C.l. 60725
CAS Number 81-48-1 [11[3]
EINECS Number 201-353-5 [3]
Molecular Formula C21H15NOs [1][3]
Molecular Weight 329.35 g/mol [21[31[4]
Appearance Purple powder [3]
Chemical Category Anthraquinone dye [3]

Physical and Chemical Properties

The physical and chemical properties of Solvent Violet 13 are critical for its application in
various matrices. These properties are summarized in the tables below.

Table 2: Physicochemical Properties of Solvent Violet 13
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Property

Value

Melting Point

142-143 °CJ[1], 171 °C, approx. 187-189 °C[5],
186 °C

Heat Resistance

280-300 °C[3]

Density Approximately 0.48 g/cm?3[3]
pH Value 7.0[3]
Moisture Content <1.0%[3]

Table 3: Solubility Profile of Solvent Violet 13

Solvent Solubility

Water Insoluble[1][3][5][6]
Acetone Soluble[1]

Toluene Soluble[1]
Benzene Soluble[1][3][5]
Chlorobenzene Soluble[3][5]
Xylene Soluble[3][5]
Dimethylformamide (DMF) Soluble[3][5]

Table 4: Fastness and Resistance Properties of Solvent Violet 13

Property

Rating

Light Fastness

6-7 (on a scale of 1-8)[3][5]

Migration Resistance

Poor[3], 5 (on a scale of 1-5)[5]

Resistance to Acid (5% HCI)

Unchanged[6][7]

Resistance to Alkali (5% Naz2COs3)

Unchanged[6][7]
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Synthesis Pathway

Solvent Violet 13 is synthesized through the reaction of 1,4-dihydroxyanthracene-9,10-dione
(Quinizarin) or related compounds with p-toluidine.[7][8] The general reaction is depicted below.

1,4-Dihydroxyanthraquinone

(Quinizarin) Condensation
. Reaction > Solvent Violet 13
(1-Hydroxy-4-(p-tolylamino)anthraquinone)

A

p-Toluidine

Click to download full resolution via product page
Synthesis of Solvent Violet 13.

Experimental Protocols

The following are detailed methodologies for determining key chemical properties of Solvent
Violet 13.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which Solvent Violet 13 transitions from a solid to
a liquid state.

Apparatus:

» Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:
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e Sample Preparation: A small amount of dry Solvent Violet 13 powder is finely ground using
a mortar and pestle.

o Capillary Tube Filling: The open end of a capillary tube is tapped into the ground sample, and
the tube is inverted and tapped gently to pack the sample into the sealed end. This is
repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned so that the bulb is level with the sample.

o Heating and Observation: The apparatus is heated at a slow, controlled rate (e.g., 1-2 °C per
minute) as the expected melting point is approached.

o Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes a clear liquid are recorded. The melting
point is reported as this range.

Determination of Solubility in Organic Solvents (Flask
Method)

Objective: To determine the solubility of Solvent Violet 13 in various organic solvents. This
protocol is based on the principles outlined in OECD Guideline 105 for water solubility but
adapted for organic solvents.

Apparatus:

e Analytical balance

e Volumetric flasks with stoppers

o Mechanical shaker or magnetic stirrer

o Constant temperature bath

o Centrifuge or filtration apparatus (e.g., syringe filters)

e UV-Vis Spectrophotometer
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Procedure:

o Preparation of Saturated Solution: An excess amount of Solvent Violet 13 is added to a
known volume of the organic solvent in a volumetric flask.

o Equilibration: The flask is sealed and placed in a constant temperature bath (e.g., 25 °C).
The mixture is agitated using a mechanical shaker or magnetic stirrer for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

» Phase Separation: The solution is allowed to stand at the constant temperature to allow
undissolved solid to settle. The mixture is then centrifuged or filtered to separate the
saturated solution from the excess solid.

e Analysis: The concentration of Solvent Violet 13 in the clear, saturated solution is
determined using a suitable analytical method, such as UV-Vis spectrophotometry. This
involves creating a calibration curve with solutions of known concentrations.

o Calculation: The solubility is expressed as grams of solute per 100 mL or 1 L of solvent.
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Workflow for Solubility Determination.

Determination of Light Fastness (ISO 105-B02)

Objective: To assess the resistance of Solvent Violet 13 to fading upon exposure to an

artificial light source representative of natural daylight.

Apparatus:
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Xenon arc fading lamp apparatus
Blue wool standards (ISO 105-B08)
Grey scale for assessing color change (ISO 105-A02)

Specimen holder

Procedure:

Sample Preparation: A sample of the material colored with Solvent Violet 13 is prepared
according to the relevant product specifications.

Mounting: The test specimen and a set of blue wool standards are mounted in the specimen
holder. A portion of each is covered to serve as an unexposed reference.

Exposure: The mounted specimens are placed in the xenon arc fading lamp apparatus. The
exposure conditions (e.g., irradiance, temperature, humidity) are set according to the
standard (ISO 105-B02).

Evaluation: The specimens are periodically inspected, and the fading of the test specimen is
compared to the fading of the blue wool standards.

Rating: The light fastness rating is the number of the blue wool standard that shows a similar
amount of fading (color change) as the test specimen. The color change is assessed using
the grey scale. A rating of 1 indicates very poor light fastness, while a rating of 8 indicates
excellent light fastness.

Spectral Properties

The color of Solvent Violet 13 is due to its absorption of light in the visible region of the

electromagnetic spectrum. A typical experimental protocol for obtaining its UV-Visible

absorption spectrum is provided below.

UV-Visible Spectroscopy

Objective: To determine the wavelength of maximum absorbance (Amax) and the absorption

spectrum of Solvent Violet 13 in a specific solvent.
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Apparatus:

UV-Vis Spectrophotometer

Quartz or glass cuvettes

Volumetric flasks and pipettes

Analytical balance

Appropriate solvent (e.g., acetone, toluene)
Procedure:

o Solution Preparation: A dilute solution of Solvent Violet 13 of a known concentration is
prepared in the chosen solvent.

e Blank Measurement: A cuvette is filled with the pure solvent, and a baseline spectrum is
recorded. This is used to zero the instrument.

o Sample Measurement: The cuvette is rinsed and filled with the Solvent Violet 13 solution.
The absorption spectrum is recorded over a specific wavelength range (e.g., 400-700 nm).

o Data Analysis: The wavelength at which the maximum absorbance occurs (Amax) is
identified from the spectrum. The absorbance value at this wavelength can be used for
guantitative analysis in conjunction with the Beer-Lambert Law.

Safety and Handling

According to the Safety Data Sheet (SDS), Solvent Violet 13 should be handled with care. It
may cause eye irritation, and prolonged skin contact may cause irritation in sensitive
individuals.[9] Inhalation of dust should be avoided.[9] Standard personal protective equipment,
including safety goggles and gloves, should be worn when handling this chemical.[10]

This guide provides a foundational understanding of the chemical properties of Solvent Violet
13 for scientific and research applications. For specific applications, it is recommended to
consult the relevant safety data sheets and perform application-specific testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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